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Compound of Interest

Compound Name: Sodium Quinoline-8-sulfonate

CAS No.: 70086-60-1

Cat. No.: B1592672 Get Quote

Sodium Quinoline-8-sulfonate, the sodium salt of quinoline-8-sulfonic acid, is a heterocyclic

organic compound. While it may appear as a simple salt, its strategic importance lies in two

primary domains: its role as a crucial precursor in the synthesis of high-value chemicals and its

intrinsic properties as a metal-chelating agent. Its molecular structure, featuring a quinoline

bicyclic system and a sulfonate group, dictates its chemical reactivity and utility. The sulfonate

group imparts significant water solubility, a feature that distinguishes it from its parent

compound, quinoline, and facilitates its use in aqueous systems.

The primary industrial application of this compound is as a key intermediate in the production of

8-hydroxyquinoline.[1][2] 8-Hydroxyquinoline and its derivatives are powerful chelating agents

and exhibit a broad spectrum of biological activities, making them vital in pharmaceuticals, as

fungicides, and in analytical chemistry.[2][3] Therefore, understanding the synthesis and

properties of Sodium Quinoline-8-sulfonate is fundamental to controlling the quality and yield

of these commercially important downstream products.

Physicochemical Properties
The physical and chemical characteristics of Sodium Quinoline-8-sulfonate determine its

handling, reactivity, and applications. The presence of the sodium sulfonate group makes it a

water-soluble solid, simplifying its use in various reaction and analytical protocols.
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Property Value Source

IUPAC Name sodium quinoline-8-sulfonate PubChem[4]

Molecular Formula C₉H₆NNaO₃S PubChem[4]

Molecular Weight 231.21 g/mol PubChem[4]

Canonical SMILES
C1=CC2=C(C(=C1)S(=O)(=O)

[O-])N=CC=C2.[Na+]
PubChem[4]

CAS Number 70086-60-1 PubChem[4]

Physical Description
Typically a pale yellow or off-

white solid.
Inferred

Solubility
High solubility in water due to

the ionic sulfonate group.
General Knowledge

Note: Experimental property data for this specific salt is sparse in public literature; some

properties are inferred from its parent acid and general chemical principles.

Synthesis and Industrial Manufacturing
The industrial production of Sodium Quinoline-8-sulfonate is a two-step process that begins

with the sulfonation of quinoline. The subsequent neutralization yields the target sodium salt.

The causality behind the chosen reaction conditions is critical for maximizing the yield of the

desired 8-sulfonate isomer over other potential isomers.

Step 1: Sulfonation of Quinoline
The foundational step is the electrophilic substitution of a sulfonic acid group onto the quinoline

ring. This is typically achieved by reacting quinoline with fuming sulfuric acid (oleum).[3] The

reaction temperature is a critical parameter; it influences the regioselectivity of the sulfonation.

Lower temperatures tend to favor sulfonation at the 5- and 8-positions.
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Caption: Industrial synthesis workflow for Sodium Quinoline-8-sulfonate.

Experimental Protocol: Synthesis of Quinoline-8-sulfonic Acid[3]

Preparation: In a three-necked flask equipped with a stirrer and thermometer, place 250g of

65% fuming sulfuric acid.

Reactant Addition: Slowly add 100g of quinoline to the oleum under constant stirring. The

rate of addition must be controlled to maintain the temperature below 60°C. This exothermic

reaction requires careful thermal management to prevent side reactions. The addition should

take approximately 3 hours.

Reaction: After the addition is complete, continue stirring for 30 minutes. Then, slowly raise

the temperature to 120°C and maintain it for 3 hours to ensure complete sulfonation.

Isolation: Cool the reaction mixture to room temperature. In a separate vessel, prepare 400g

of an ice-water mixture. Slowly and carefully add the sulfonated liquid to the ice water with

vigorous stirring. This quenching step hydrolyzes excess oleum and precipitates the less

soluble sulfonic acid.

Purification: Cool the resulting slurry to approximately 5°C to maximize precipitation. Filter

the solid product, wash it with cold water to remove residual sulfuric acid, and dry to obtain

solid quinoline-8-sulfonic acid.

Step 2: Neutralization
The isolated quinoline-8-sulfonic acid is then converted to its sodium salt.

Dissolution: Suspend the purified quinoline-8-sulfonic acid in water.

Titration: Slowly add a stoichiometric amount of a sodium base, typically sodium hydroxide

(NaOH) or sodium carbonate (Na₂CO₃), until a neutral pH is achieved.

Isolation: The resulting Sodium Quinoline-8-sulfonate can be used directly as an aqueous

solution or isolated as a solid by evaporating the water.
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The utility of Sodium Quinoline-8-sulfonate stems from its chemical structure, enabling its

use as both a synthetic building block and a functional molecule in its own right.

Key Intermediate for 8-Hydroxyquinoline Synthesis
The most significant industrial use of Sodium Quinoline-8-sulfonate is as a direct precursor to

8-hydroxyquinoline via alkali fusion.[1][2] In this high-temperature reaction, the sulfonate group

is displaced by a hydroxyl group.

Reaction: Quinoline-8-sulfonic acid (or its sodium salt) is mixed with sodium hydroxide and

heated to high temperatures (e.g., 250-290°C).[1] This process, while effective, requires

precise control of temperature and reactant ratios to achieve high yields (often reported around

91%) and avoid decomposition.[1]

Metal Chelation and Analytical Chemistry
Like other quinoline derivatives, Sodium Quinoline-8-sulfonate acts as a chelating agent for

various metal ions. The nitrogen atom of the quinoline ring and the oxygen atom of the

sulfonate group can coordinate with a metal ion, forming a stable chelate complex. This

property is the basis for its application in analytical chemistry.

A closely related compound, 8-hydroxyquinoline-5-sulfonic acid (HQS), is extensively studied

for its ability to form highly fluorescent complexes with metal ions like Cadmium (Cd), Zinc (Zn),

and Magnesium (Mg).[5] Upon chelation, the fluorescence of the ligand is often significantly

enhanced, a phenomenon known as chelation-enhanced fluorescence (CHEF).[6] This allows

for the highly sensitive detection of these metal ions. While the 8-sulfonate isomer is less

studied, it is expected to exhibit similar, albeit distinct, complexation and fluorescent behavior.

Fig 2. Chelation of a metal ion (Mn+) by Quinoline-8-sulfonate.
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Caption: Generalized metal chelation by the Quinoline-8-sulfonate ligand.

Exemplary Application: Fluorescence-based Metal Ion Detection
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This protocol is based on principles established for the related 5-sulfonate isomer.[5]

Reagent Preparation: Prepare a stock solution of Sodium Quinoline-8-sulfonate (e.g., 1

mM) in deionized water. Prepare a series of buffer solutions to investigate the optimal pH for

complex formation (typically pH 5-8).

Sample Preparation: Prepare standard solutions of the target metal ion (e.g., Zn²⁺) at various

concentrations.

Complexation: In a cuvette, mix the metal ion solution, the Sodium Quinoline-8-sulfonate
solution, and the appropriate buffer. Allow the mixture to equilibrate.

Fluorometric Measurement: Use a spectrofluorometer to measure the fluorescence intensity.

Determine the optimal excitation wavelength (e.g., around 360-390 nm) and measure the

emission spectrum (e.g., around 470-500 nm).

Quantification: A calibration curve is generated by plotting fluorescence intensity against

metal ion concentration. The concentration of an unknown sample can then be determined

from this curve. The high sensitivity can allow for sub-picomole detection limits.[5]

Potential in Drug Development
Derivatives of quinoline are prevalent in pharmaceuticals and bioactive scaffolds.[7] The

broader class of 8-hydroxyquinolines, for which Sodium Quinoline-8-sulfonate is a precursor,

exhibits significant biological activities, including antibacterial, antifungal, and antitumor

properties.[8] This activity is often linked to their ability to chelate essential metal ions,

disrupting metalloenzyme function in pathogens or cancer cells.[8] While Sodium Quinoline-8-
sulfonate itself is not a primary therapeutic, its role as a key building block makes it integral to

the discovery and development of new drugs based on the quinoline scaffold.

Safety and Handling
While a specific, comprehensive safety data sheet (SDS) for Sodium Quinoline-8-sulfonate is

not readily available in public databases, data from closely related compounds like 8-

hydroxyquinoline-5-sulfonic acid and its salts provide essential guidance.[9][10]
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General Handling: Use in a well-ventilated area or under a chemical fume hood.[11] Wear

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat.[9]

Hazards: May cause skin and serious eye irritation. May cause respiratory irritation.[10]

Avoid formation and inhalation of dust.

First Aid:

Eyes: Immediately flush with plenty of water for at least 15 minutes.[9]

Skin: Wash off with soap and plenty of water.[9]

Inhalation: Move person into fresh air.[9]

Ingestion: Rinse mouth with water. Do not induce vomiting.[9]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]

Conclusion
Sodium Quinoline-8-sulfonate is a compound of significant industrial and scientific merit. Its

primary value lies in its established role as the principal intermediate for producing 8-

hydroxyquinoline, a cornerstone molecule in multiple fields. Beyond its synthetic utility, its

inherent properties as a water-soluble metal chelator offer applications in analytical chemistry

for sensitive ion detection. As research into quinoline-based pharmaceuticals continues to

expand, the importance of reliable and efficient synthesis routes for precursors like Sodium
Quinoline-8-sulfonate will only grow, solidifying its place as a fundamental chemical for

innovation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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